Cas no 5457-56-7 ( )

• Product Name: &nbsp
• CAS No: 5457-56-7
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 942037
• PubChem ID: 230091
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-butyl-4-methyl-N-nitrosobenzenesulfonamide
• N-BUTYL-4-METHYL-N-NITROSO-BENZENESULFONAMIDE
• N-butyl-N-nitroso-toluene-4-sulfonamide
• N-Butyl-N-nitroso-toluol-4-sulfonamid
• N-n-butyl-N-nitroso-4-toluenesulfonamide
• N-Nitroso-N-butyl-p-toluenesulfonamide
• NSC24630
• DTXSID60282128
• 5457-56-7
• NSC-24630
•  

• Inchi： 1S/C11H16N2O3S/c1-3-4-9-13(12-14)17(15,16)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3
• InChI Key： SOZQZSLFUQZZQZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CCCC)N=O)(=O)=O

Computed Properties

• Exact Mass: 256.08800
• Monoisotopic Mass: 256.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 362°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.552
• PSA: 75.19000
• LogP: 3.54800